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Compound Name:
4-Chloro-6-methoxy-2-

methylquinoline

Cat. No.: B1597386 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-Chloro-6-methoxy-2-methylquinoline

Compound: 4-Chloro-6-methoxy-2-methylquinoline CAS Number: 50593-73-2 Molecular

Formula: C₁₁H₁₀ClNO Primary Audience: Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive technical guide for the safe handling, storage, and

disposal of 4-Chloro-6-methoxy-2-methylquinoline. As a key intermediate in the synthesis of

biologically active molecules, including potential PI3K/mTOR inhibitors for cancer research and

compounds with antitubercular activity, its proper management in a laboratory setting is

paramount.[1][2] This guide is structured to provide not just procedural steps, but the scientific

rationale behind them, ensuring a culture of safety and experimental integrity.

Compound Identification and Physical Properties
A foundational step in safe handling is understanding the basic physical characteristics of the

substance. These properties influence its potential for dispersion, its stability, and the

appropriate methods for its containment.
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Property Value Source

IUPAC Name
4-chloro-6-methoxy-2-

methylquinoline
[3]

CAS Number 50593-73-2

Molecular Formula C₁₁H₁₀ClNO [3]

Molecular Weight 207.66 g/mol

Appearance Solid, Crystalline [4]

Boiling Point 308.8 °C at 760 mmHg [5][6]

Flash Point 140.6 °C [5]

GHS Hazard Identification and Toxicological
Summary
4-Chloro-6-methoxy-2-methylquinoline is classified as a hazardous substance under the

Globally Harmonized System (GHS).[3] Its primary routes of exposure in a laboratory setting

are inhalation of dust, dermal contact, eye contact, and accidental ingestion.[7] The significant

acute toxicity of this compound necessitates stringent handling protocols.

GHS Classification Hazard Code Hazard Statement

Acute Toxicity, Oral (Category

3)
H301 Toxic if swallowed

Serious Eye Damage

(Category 1)
H318 Causes serious eye damage

Skin Irritation (Category 2) H315 Causes skin irritation

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory Tract Irritation

H335 May cause respiratory irritation

Source: PubChem[3]
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Toxicological Rationale:

Acute Oral Toxicity (H301): The "Toxic if swallowed" classification indicates that a small

amount of this compound, if ingested, can cause serious health effects or be fatal. This

underscores the critical importance of preventing hand-to-mouth contamination through

rigorous personal hygiene.[8]

Serious Eye Damage (H318): This is the most severe classification for eye hazards and

indicates a risk of irreversible damage upon contact. The chemical structure, likely

possessing corrosive properties to mucosal tissues, necessitates more than standard safety

glasses; chemical splash goggles and/or a face shield are mandatory.[3][9]

Skin and Respiratory Irritation (H315, H335): As a chlorinated aromatic heterocycle, the

compound can irritate the skin upon contact and the respiratory system if inhaled as a dust

or aerosol.[3][10] Chronic exposure, even at low levels, should be avoided.

The Hierarchy of Controls: A Framework for Risk
Mitigation
The cornerstone of modern laboratory safety is the "Hierarchy of Controls." This framework

prioritizes the most effective and reliable safety measures over less effective ones. Adherence

to this hierarchy is not merely a best practice; it is a system for designing inherently safer

experiments. Personal Protective Equipment (PPE) is always considered the final line of

defense.[11]
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Hierarchy of Controls for 4-Chloro-6-methoxy-2-methylquinoline

Elimination
(Not feasible; compound is required)

Substitution
(Use a less hazardous analogue if possible)

Most Effective

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls
(SOPs, Training, Signage)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Least Effective
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-CHLORO-6-METHOXY-2-METHYLQUINOLINE | 50593-73-2 [chemicalbook.com]

2. download.atlantis-press.com [download.atlantis-press.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1597386?utm_src=pdf-body-img
https://www.benchchem.com/product/b1597386?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2359069.htm
https://download.atlantis-press.com/article/25870484.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 4-Chloro-6-methoxy-2-methylquinoline | C11H10ClNO | CID 610114 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. assets.thermofisher.com [assets.thermofisher.com]

5. 4-chloro-6-methoxy-2-methylquinoline | CAS#:50593-73-2 | Chemsrc [chemsrc.com]

6. 4-Chloro-6-methoxy-2-methyl-quinoline | 50593-73-2 | ACA59373 [biosynth.com]

7. gerpac.eu [gerpac.eu]

8. guidechem.com [guidechem.com]

9. fishersci.com [fishersci.com]

10. echemi.com [echemi.com]

11. pppmag.com [pppmag.com]

To cite this document: BenchChem. [4-Chloro-6-methoxy-2-methylquinoline safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1597386#4-chloro-6-methoxy-2-methylquinoline-
safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-6-methoxy-2-methylquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-6-methoxy-2-methylquinoline
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH50559~~PDF~~MTR~~CGV4~~EN~~2025-10-16%2006:06:41~~4-Chloro-8-methoxy-2-methylquinoline~~
https://www.chemsrc.com/en/cas/50593-73-2_753216.html
https://www.biosynth.com/p/ACA59373/50593-73-2-4-chloro-6-methoxy-2-methyl-quinoline
https://www.gerpac.eu/personal-protective-equipment-for-preparing-toxic-drugs-965
https://www.guidechem.com/msds/64951-58-2.html
https://www.fishersci.com/store/msds?partNumber=AC294170050&productDescription=4-METHOXYBENZYLCHLORIDE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/4-chloro-6-methoxyquinoline-pd1805102096.html
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.benchchem.com/product/b1597386#4-chloro-6-methoxy-2-methylquinoline-safety-and-handling
https://www.benchchem.com/product/b1597386#4-chloro-6-methoxy-2-methylquinoline-safety-and-handling
https://www.benchchem.com/product/b1597386#4-chloro-6-methoxy-2-methylquinoline-safety-and-handling
https://www.benchchem.com/product/b1597386#4-chloro-6-methoxy-2-methylquinoline-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1597386?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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